Cas no 1897428-40-8 ((4S)-2,2,4-trimethylpyrrolidine;hydrochloride)

• Product Name: (4S)-2,2,4-trimethylpyrrolidine;hydrochloride
• CAS No: 1897428-40-8
• MF: C₇H₁₆ClN
• MW: 149.6616
• CID: 4733575
• PubChem ID: 121250814
• Update Time: 2025-05-20

(4S)-2,2,4-trimethylpyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,4-TRIMETHYLPYRROLIDINE HYDROCHLORIDE
• 2,2,4-TRIMETHYLPYRROLIDINE HCL
• NSC63904
• T5473
• 2,2,4-Trimethylpyrrolidine hydrochloride, AldrichCPR
• (4S)-2,2,4-trimethylpyrrolidine;hydrochloride
• Pyrrolidine, 2,2,4-trimethyl-, hydrochloride (1:1), (4S)-
• D75540
• SCHEMBL17646909
• (S)-2,2,4-trimethylpyrrolidine hydrochloride
• (4S)-2,2,4-trimethylpyrrolidine hydrochloride
• CS-0094199
• HWUWODDRROSFEJ-RGMNGODLSA-N
• 1897428-40-8
• DB-145970
• (S)-2,2,4-Trimethylpyrrolidine Hydrochloride; (S)-2,2,4-Trimethylpyrrolidine Hydrochloride

• Inchi： 1S/C7H15N.ClH/c1-6-4-7(2,3)8-5-6;/h6,8H,4-5H2,1-3H3;1H
• InChI Key： HWUWODDRROSFEJ-UHFFFAOYSA-N
• SMILES： Cl[H].N1([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 86.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on (4S)-2,2,4-trimethylpyrrolidine;hydrochloride

(4S)-2,2,4-Trimethylpyrrolidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1897428-40-8, commonly referred to as (4S)-2,2,4-trimethylpyrrolidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with three methyl groups at positions 2 and 4. The hydrochloride form indicates that it exists as a salt with hydrochloric acid, making it suitable for various applications in drug delivery and therapeutic development.

Recent studies have highlighted the potential of (4S)-2,2,4-trimethylpyrrolidine hydrochloride in enhancing drug solubility and bioavailability. Researchers have explored its role as a chiral auxiliary in asymmetric synthesis, where its stereochemistry plays a crucial role in determining the enantioselectivity of reactions. This has led to its application in the synthesis of complex molecules with high optical purity, which is essential in the pharmaceutical industry.

In terms of physical properties, (4S)-2,2,4-trimethylpyrrolidine hydrochloride exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its chemical stability under various conditions makes it ideal for use in both laboratory settings and industrial processes. The compound's ability to form stable salts with acids further enhances its versatility in chemical synthesis.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Studies have demonstrated that (4S)-2,2,4-trimethylpyrrolidine hydrochloride can act as a carrier for poorly water-soluble drugs, significantly improving their dissolution rates and absorption profiles. This property has garnered attention from researchers working on developing more effective oral medications.

Additionally, (4S)-2,2,4-trimethylpyrrolidine hydrochloride has been investigated for its potential as an enzyme inhibitor. Recent findings suggest that it may inhibit certain proteases involved in disease pathways, offering a new avenue for therapeutic intervention. This research underscores the importance of understanding the molecular interactions between this compound and biological targets.

The synthesis of (4S)-2,2,4-trimethylpyrrolidine hydrochloride typically involves multi-step processes that include alkylation and cyclization reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and energy consumption.

In conclusion, (4S)-2,2,4-trimethylpyrrolidine hydrochloride (CAS No. 1897428-40-8) is a versatile compound with wide-ranging applications in organic synthesis and drug development. Its unique chemical properties and stereochemical features make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new uses for this compound, its significance in the field of chemistry is expected to grow further.